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Compound of Interest

Compound Name: 1,3-Dibromo-2-methylbutane

Cat. No.: B14651614 Get Quote

A Technical Overview of 1,3-Dibromo-2-
methylbutane
This guide provides a concise summary of the core physicochemical properties of 1,3-
Dibromo-2-methylbutane, tailored for researchers and professionals in drug development and

chemical synthesis.

Core Molecular Data
1,3-Dibromo-2-methylbutane is a halogenated alkane. Its fundamental molecular attributes

are summarized below.

Identifier Value Reference

Molecular Formula C5H10Br2 [1][2][3]

Molecular Weight 229.94 g/mol [1][2][3]

IUPAC Name 1,3-dibromo-2-methylbutane [1][2]

CAS Registry Number 49623-50-9 [1][2]

Canonical SMILES CC(CBr)C(C)Br [1]

Physicochemical Properties
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While extensive experimental data for this specific isomer is limited, computed properties and

data from related compounds provide valuable insights. These properties are critical for

predicting its behavior in various chemical environments.

Physical State: Expected to be a liquid at standard temperature and pressure.

Reactivity: As a di-haloalkane, it can participate in various nucleophilic substitution and

elimination reactions. The bromine atoms serve as good leaving groups, making it a useful

building block in organic synthesis.

Biological Significance and Signaling Pathways
1,3-Dibromo-2-methylbutane is a simple synthetic organohalogen compound. It is not known

to be involved in any biological signaling pathways. Its primary relevance to the life sciences is

as a potential intermediate or building block in the synthesis of more complex, biologically

active molecules. Due to its alkylating nature, it would be expected to exhibit cytotoxicity if

introduced into biological systems.

Experimental Protocols and Applications
The primary application of 1,3-Dibromo-2-methylbutane is in organic synthesis. A common

experimental protocol would involve its use as an electrophile in substitution reactions.

Generalized Experimental Protocol: Nucleophilic Substitution

Reaction Setup: 1,3-Dibromo-2-methylbutane is dissolved in a suitable aprotic polar

solvent (e.g., acetone, DMF, or DMSO) under an inert atmosphere (e.g., nitrogen or argon).

Nucleophile Addition: A nucleophile (e.g., an amine, thiol, or cyanide salt) is added to the

solution, often dropwise if the reaction is exothermic.

Reaction Conditions: The reaction mixture is stirred at a controlled temperature, ranging from

room temperature to reflux, depending on the reactivity of the nucleophile. Reaction progress

is monitored by techniques such as Thin Layer Chromatography (TLC) or Gas

Chromatography (GC).
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Workup and Purification: Upon completion, the reaction is quenched, and the product is

extracted using an appropriate organic solvent. The crude product is then purified, typically

by column chromatography or distillation, to isolate the desired substituted product.

This synthetic utility is visualized in the logical workflow diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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